4-Cyclopropoxy-5-methylpicolinamide

• Molecular Formula: C10H12N2O2
• Molecular Weight: 192.21 g/mol
• SMILES: CC1=CN=C(C=C1OC2CC2)C(=O)N
• InChI: InChI=1S/C10H12N2O2/c1-6-5-12-8(10(11)13)4-9(6)14-7-2-3-7/h4-5,7H,2-3H2,1H3,(H2,11,13)
• InChIKey: BBVGUQZHBJUZRK-UHFFFAOYSA-N

4-Cyclopropoxy-5-methylpicolinamide: Structural and Physicochemical Baseline for Research Procurement

4-Cyclopropoxy-5-methylpicolinamide is a disubstituted picolinamide (pyridine-2-carboxamide) derivative bearing a cyclopropoxy group at the 4-position and a methyl substituent at the 5-position . This compound belongs to a broader class of picolinamide-based scaffolds that have attracted sustained interest in medicinal chemistry due to their capacity to function as bidentate metal-coordinating ligands and as core templates for kinase inhibitor design [1]. The molecular formula C₁₀H₁₂N₂O₂ (MW 192.21 g/mol) and the presence of a primary carboxamide group distinguish this compound from more heavily functionalized analogs . Understanding its baseline properties is essential for evaluating its suitability as a synthetic intermediate or a fragment-like starting point in lead-generation campaigns, particularly when regiochemical precision at the picolinamide core is a critical determinant of target binding.

Fragment fit Rule-of-Three compliant scaffold (MW 192.21, HAC 14) for fragment-based screening libraries

Ligand core Primary amide and unsubstituted pyridine nitrogen enable bidentate metal-coordination studies

Regiospecific Defined 4-cyclopropoxy-5-methyl pattern supports precise SAR exploration without positional ambiguity

• [1] Song, Y.; Xu, Q.; Sran, A.; Bauer, S. M.; Jia, Z. J.; Kane, B.; Pandey, A. Substituted Picolinamide Kinase Inhibitors. U.S. Patent Application US20140113931 A1, filed March 15, 2013, assigned to Portola Pharmaceuticals, Inc. Describes picolinamide compounds for inhibiting Syk kinase and establishes the picolinamide core as a privileged scaffold for kinase inhibition. View Source

Why 4-Cyclopropoxy-5-methylpicolinamide Cannot Be Simply Replaced by Its Positional Isomers or Generic Picolinamide Analogs

Picolinamide derivatives exhibit pronounced sensitivity to the position and nature of substituents on the pyridine ring, which directly governs both their metal-coordination geometry and their steric complementarity within enzyme active sites [1]. The 4-cyclopropoxy-5-methyl substitution pattern places the conformationally constrained cyclopropoxy ether at a site that influences the electron density of the pyridine nitrogen and the trajectory of the carboxamide hydrogen-bond donor/acceptor pair, a feature that is fundamentally altered when the methyl and cyclopropoxy groups are transposed to the 4-methyl-5-cyclopropoxy isomer (CAS 1243355-63-6) . Furthermore, the absence of N-alkylation on the carboxamide nitrogen preserves a full complement of hydrogen-bond donor atoms, which is lost in N-methylated derivatives such as 4-cyclopropoxy-N-methyl-5-(methylamino)picolinamide and 4-cyclopropoxy-5-(dimethylamino)-N-methylpicolinamide . These structural distinctions mean that generic interchange of in-class compounds without explicit regiochemical and functional-group matching risks undermining target affinity, selectivity profiles, and downstream synthetic compatibility.

Positional isomer 4-cyclopropoxy placement alters ring electronics relative to 5-isomer; class-level SAR indicates regioisomers may not be interchangeable for target engagement studies.

N-alkylated analogs Primary amide provides two H-bond donors; N-methyl derivatives lose one or both, which may disrupt conserved hinge-region hydrogen bonding critical in kinase inhibitor design.

• [1] Ryu, J. H.; Kim, S.; Lee, J. A.; Han, H. Y.; Son, H. J.; Lee, H. J.; Kim, Y. H.; Kim, J.-S.; Park, H.-G. Synthesis and optimization of picolinamide derivatives as a novel class of 11β-hydroxysteroid dehydrogenase type 1 (11β-HSD1) inhibitors. Bioorganic & Medicinal Chemistry Letters 2015, 25 (8), 1679–1683. DOI: 10.1016/j.bmcl.2015.03.003. Demonstrates that substituent position on the picolinamide core dramatically affects enzyme inhibitory potency and selectivity. View Source

Quantitative Differentiation Evidence: 4-Cyclopropoxy-5-methylpicolinamide Versus Closest Analogs

Regiochemical Positioning of Cyclopropoxy Group Alters Pyridine Ring Electronic Character Relative to the 5-Cyclopropoxy Isomer

In picolinamide-based 11β-HSD1 inhibitors, moving a substituent from the 4-position to the 5-position of the pyridine ring was shown to alter inhibitory potency by over 10-fold in a matched molecular pair analysis [1]. Extending this class-level SAR to 4-cyclopropoxy-5-methylpicolinamide versus its positional isomer 5-cyclopropoxy-4-methylpicolinamide (CAS 1243355-63-6), the 4-cyclopropoxy substitution places the electron-withdrawing ether oxygen in direct conjugation with the pyridine nitrogen, modulating its Lewis basicity and metal-coordination capacity, whereas the 5-cyclopropoxy isomer positions the oxygen meta to the ring nitrogen, resulting in a distinct electronic profile . This electronic divergence is expected to produce measurable differences in target binding affinity, particularly for enzymes and receptors that engage the pyridine nitrogen as a key pharmacophoric element.

Positional isomer SAR

Class-level inference

Reported >10-fold potency shift for 4- vs. 5-substituent transposition in picolinamide 11β-HSD1 series

Regioisomer selection is critical; electronic divergence may affect target binding.

Direct head-to-head data for exact pair not available; extrapolated from class-level SAR.

Evidence Dimension	Regiochemical influence on enzyme inhibitory potency (matched molecular pair analysis in picolinamide 11β-HSD1 inhibitor series)
Target Compound Data	4-Cyclopropoxy-5-methyl substitution pattern; predicted to position cyclopropoxy oxygen para to ring nitrogen for maximum electronic modulation
Comparator Or Baseline	5-Cyclopropoxy-4-methylpicolinamide (CAS 1243355-63-6); cyclopropoxy group meta to ring nitrogen
Quantified Difference	Up to >10-fold potency shifts observed for 4- vs 5-substituent transposition in published picolinamide 11β-HSD1 inhibitor SAR series (class-level inference; direct head-to-head data for this exact pair not available in public domain)
Conditions	11β-HSD1 enzyme inhibition assay (Bioorg. Med. Chem. Lett. 2015, 25, 1679–1683); class-level SAR extrapolation

Why This Matters

Procurement of the correct regioisomer is critical because even a single-atom shift in substituent position can alter target potency by an order of magnitude, making positional isomers non-interchangeable for SAR-dependent research applications.

• [1] Ryu, J. H.; Kim, S.; Lee, J. A.; Han, H. Y.; Son, H. J.; Lee, H. J.; Kim, Y. H.; Kim, J.-S.; Park, H.-G. Synthesis and optimization of picolinamide derivatives as a novel class of 11β-hydroxysteroid dehydrogenase type 1 (11β-HSD1) inhibitors. Bioorganic & Medicinal Chemistry Letters 2015, 25 (8), 1679–1683. Reports >10-fold potency differences for positional isomer pairs in the picolinamide series. View Source

Primary Carboxamide Hydrogen-Bond Donor Capacity Differentiates from N-Alkylated Picolinamide Derivatives

4-Cyclopropoxy-5-methylpicolinamide retains a primary amide group (–C(=O)NH₂), providing two hydrogen-bond donor (HBD) atoms, whereas N-methylated analogs such as 4-cyclopropoxy-N-methyl-5-(methylamino)picolinamide (CAS 1243377-41-4) and 4-cyclopropoxy-5-(dimethylamino)-N-methylpicolinamide (CAS 1243364-80-8) contain either one or zero amide HBD atoms . In the context of the Syk kinase inhibitor pharmacophore described in US20140113931, the primary amide NH₂ of picolinamide forms a conserved hydrogen-bond interaction with the kinase hinge region, and N-alkylation of this amide has been shown to abrogate kinase inhibitory activity [1]. The HBD count of 2 (vs. 1 for N-methyl and 0 for N,N-dimethyl derivatives) confers a distinct hydrogen-bonding capacity that directly impacts target recognition [2].

Hydrogen-bond donors

Supporting evidence

HBD count = 2 (primary amide –C(=O)NH₂)

Full amide H-bond capacity is conserved; N-alkylation reduces HBD count, impacting target recognition.

Relevant for hinge-binding pharmacophores per Syk kinase inhibitor patent US20140113931.

Evidence Dimension	Hydrogen-bond donor (HBD) count of the carboxamide group
Target Compound Data	HBD count = 2 (primary amide –C(=O)NH₂); molecular formula C₁₀H₁₂N₂O₂; MW 192.21 g/mol
Comparator Or Baseline	4-Cyclopropoxy-N-methyl-5-(methylamino)picolinamide (HBD count = 1); 4-Cyclopropoxy-5-(dimethylamino)-N-methylpicolinamide (HBD count = 0)
Quantified Difference	ΔHBD = +1 to +2 additional hydrogen-bond donor atoms retained in target compound
Conditions	Structural analysis based on chemical formula and connectivity; functional relevance derived from Syk kinase picolinamide inhibitor pharmacophore described in US20140113931 A1

Why This Matters

For researchers designing kinase inhibitors or other compounds relying on hinge-region hydrogen bonding, the presence of a primary amide is non-negotiable and cannot be substituted by N-alkylated analogs without losing key binding interactions.

• [1] Song, Y.; Xu, Q.; Sran, A.; Bauer, S. M.; Jia, Z. J.; Kane, B.; Pandey, A. Substituted Picolinamide Kinase Inhibitors. U.S. Patent Application US20140113931 A1. Establishes the primary picolinamide as a critical hinge-binding motif in Syk kinase inhibitors. View Source
• [2] Lipinski, C. A.; Lombardo, F.; Dominy, B. W.; Feeney, P. J. Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings. Advanced Drug Delivery Reviews 1997, 23 (1–3), 3–25. Defines hydrogen-bond donor count as a key parameter in the Rule of Five, relevant for assessing drug-likeness of fragment and lead compounds. View Source

Cyclopropoxy Group Introduces Conformational Restraint Absent in Linear Alkoxy Analogs

The cyclopropoxy substituent (–O–cC₃H₅) in 4-cyclopropoxy-5-methylpicolinamide constrains the terminal three-carbon unit into a rigid, planar triangular geometry with bond angles of approximately 60°, compared with linear alkoxy chains such as n-propoxy or isopropoxy that possess multiple rotatable bonds and greater conformational entropy [1]. In drug discovery, replacing a flexible alkoxy chain with a cyclopropoxy group has been shown to improve ligand efficiency and metabolic stability by reducing the entropic penalty upon target binding and by blocking sites of oxidative metabolism [2]. The cyclopropyl ring is furthermore a recognized bioisostere for unsaturated and aromatic groups, offering a unique combination of sp³ character and conformational rigidity that linear alkoxy groups cannot replicate [3].

Conformational restraint

Class-level inference

ΔRotatable bonds = –2 to –3 vs. n-propoxy/isopropoxy; cyclopropane ring strain ~27.5 kcal/mol

Pre-organized geometry may lower entropic penalty on binding vs. flexible alkoxy chains.

Based on cyclopropane ring strain data (Wiberg, 1986) and conformational analysis.

Evidence Dimension	Conformational flexibility and metabolic stability of the 4-position substituent
Target Compound Data	4-Cyclopropoxy group: 1 rotatable bond (O–cyclopropyl); constrained bond angles ~60°; blocked metabolic soft spot
Comparator Or Baseline	4-n-Propoxy analog: 3 rotatable bonds; flexible linear chain; 4-isopropoxy analog: 2 rotatable bonds; branched but unstrained
Quantified Difference	Reduction of 2–3 rotatable bonds relative to linear/branched alkoxy analogs; cyclopropane ring strain energy ~27.5 kcal/mol (class-level physicochemical constant)
Conditions	Conformational analysis based on chemical graph theory and established cyclopropane ring strain data (Wiberg, K. B. Angew. Chem. Int. Ed. 1986)

Why This Matters

Procurement of the cyclopropoxy variant over linear alkoxy analogs is preferred for fragment-based screening libraries because the pre-organized conformation reduces entropic binding penalties and generally yields improved ligand efficiency metrics.

• [1] Wiberg, K. B. The Concept of Strain in Organic Chemistry. Angewandte Chemie International Edition in English 1986, 25 (4), 312–322. Quantifies cyclopropane ring strain energy at approximately 27.5 kcal/mol and discusses geometric constraints in three-membered rings. View Source
• [2] Talele, T. T. The 'Cyclopropyl Fragment' as a Unique Structural Unit in Medicinal Chemistry: An Update. Journal of Medicinal Chemistry 2016, 59 (19), 8712–8756. Reviews the advantages of cyclopropyl and cyclopropoxy groups in drug discovery, including improved metabolic stability and conformational restriction. View Source
• [3] Meanwell, N. A. Synopsis of Some Recent Tactical Application of Bioisosteres in Drug Design. Journal of Medicinal Chemistry 2011, 54 (8), 2529–2591. Discusses cyclopropyl as a bioisostere for phenyl, vinyl, and other unsaturated groups, supporting its unique structural role. View Source

Low Molecular Weight Fragment Character Enables Higher Ligand Efficiency Relative to Heavily Substituted Picolinamide Analogs

With a molecular weight of 192.21 g/mol and 14 heavy atoms, 4-cyclopropoxy-5-methylpicolinamide falls within the optimal fragment range (MW ≤300, heavy atom count ≤22) defined by the Astex Rule of Three for fragment-based screening [1]. In contrast, more heavily elaborated picolinamide analogs such as 4-cyclopropoxy-5-sulfamoylpicolinamide (MW 257.27 g/mol, 17 heavy atoms) and 4-cyclopropoxy-5-(dimethylamino)-N-methylpicolinamide (MW 235.28 g/mol, 17 heavy atoms) approach or exceed the upper boundaries of fragment space . The lower molecular complexity of 4-cyclopropoxy-5-methylpicolinamide translates into a higher maximum achievable ligand efficiency (LE), assuming even moderate target affinity, because LE is calculated as –ΔG/(heavy atom count) and penalizes molecular weight growth without proportional affinity gain [2].

Fragment efficiency

Cross-study comparable

MW 192.21 g/mol, HAC 14; Rule of Three compliant

Lower heavy-atom count supports higher achievable ligand efficiency ceiling.

Compared to sulfamoyl analog (MW 257.27, HAC 17); LE = 1.4 × pIC₅₀ / HAC.

Evidence Dimension	Fragment-likeness and ligand efficiency potential
Target Compound Data	MW = 192.21 g/mol; Heavy atom count = 14; Fully compliant with Rule of Three (MW ≤300, HAC ≤22, HBD ≤3, HBA ≤3, cLogP ≤3)
Comparator Or Baseline	4-Cyclopropoxy-5-sulfamoylpicolinamide (MW = 257.27 g/mol; HAC = 17); 4-Cyclopropoxy-5-(dimethylamino)-N-methylpicolinamide (MW = 235.28 g/mol; HAC = 17)
Quantified Difference	ΔMW = –65.06 g/mol vs sulfamoyl analog; ΔHAC = –3 heavy atoms; substantially higher LE ceiling
Conditions	Physicochemical property comparison; Rule of Three criteria per Congreve et al. (2003); ligand efficiency equation: LE = 1.4 × pIC₅₀ / HAC

Why This Matters

For fragment-based screening campaigns, this compound provides a superior starting point compared to heavier analogs because its lower molecular complexity allows for more efficient affinity maturation during hit-to-lead optimization.

• [1] Congreve, M.; Carr, R.; Murray, C.; Jhoti, H. A 'Rule of Three' for fragment-based lead discovery? Drug Discovery Today 2003, 8 (19), 876–877. Defines fragment space as MW ≤300, heavy atom count ≤22, HBD ≤3, HBA ≤3, cLogP ≤3. View Source
• [2] Hopkins, A. L.; Groom, C. R.; Alex, A. Ligand efficiency: a useful metric for lead selection. Drug Discovery Today 2004, 9 (10), 430–431. Defines ligand efficiency (LE) and demonstrates its utility for comparing fragments and leads of different molecular weights. View Source

Optimal Research and Industrial Application Scenarios for 4-Cyclopropoxy-5-methylpicolinamide

Fragment-Based Screening Libraries for Kinase and Dehydrogenase Drug Discovery Programs

4-Cyclopropoxy-5-methylpicolinamide, with its low molecular weight (192.21 g/mol) and compliance with the Astex Rule of Three, is ideally suited as a fragment entry in screening libraries targeting enzymes such as kinases or 11β-hydroxysteroid dehydrogenase type 1 (11β-HSD1), where the picolinamide core has established pharmacophoric relevance [1]. Its primary amide and unsubstituted pyridine nitrogen provide the minimal pharmacophore necessary for hinge-region or catalytic-site recognition, while the cyclopropoxy group offers a conformationally constrained vector for fragment growth. The fragment's low heavy-atom count (14) ensures that even modest initial affinity can translate into high ligand efficiency, a critical metric for prioritization in fragment-to-lead campaigns [2].

Synthetic Intermediate for Regiochemically Defined Picolinamide-Derived Chemical Probes

The unambiguous 4-cyclopropoxy-5-methyl substitution pattern makes this compound a valuable intermediate for constructing chemical probes where precise spatial orientation of substituents is required. In contrast to the more readily available 5-cyclopropoxy-4-methyl isomer (CAS 1243355-63-6), the para relationship between the cyclopropoxy oxygen and the pyridine nitrogen in 4-cyclopropoxy-5-methylpicolinamide allows for distinct electronic modulation of the ring, which is critical when the pyridine nitrogen serves as a metal-coordinating ligand or a hydrogen-bond acceptor in the target binding site [3]. Researchers performing structure-activity relationship (SAR) studies that require systematic exploration of substitution vectors should procure this specific regioisomer to avoid confounding positional isomer effects.

Control Compound for Assessing the Contribution of Primary Amide Hydrogen Bonding in Target Engagement

The primary carboxamide group of 4-cyclopropoxy-5-methylpicolinamide provides two hydrogen-bond donor atoms, making it a suitable positive control in studies designed to evaluate the contribution of amide NH₂ interactions to target binding. When compared with N-methylated analogs such as 4-cyclopropoxy-N-methyl-5-(methylamino)picolinamide (1 HBD) or 4-cyclopropoxy-5-(dimethylamino)-N-methylpicolinamide (0 HBD), this compound enables a matched-pair analysis that isolates the energetic contribution of specific hydrogen bonds . This application is particularly relevant for structure-based drug design efforts where hinge-region hydrogen bonding by the amide NH₂ is a conserved interaction motif.

Cyclopropoxy-Containing Building Block for Metabolic Stability Optimization in Lead Series

The cyclopropoxy group is a recognized structural motif for blocking oxidative metabolism at ether linkage sites, as the cyclopropyl ring introduces steric shielding and eliminates the linear alkyl chain that is susceptible to cytochrome P450-mediated O-dealkylation [4]. For lead optimization programs where metabolic instability of alkoxy substituents has been identified as a liability, 4-cyclopropoxy-5-methylpicolinamide serves as a direct replacement for compounds containing 4-n-propoxy or 4-isopropoxy groups, providing a conformational constraint that can simultaneously improve metabolic stability and binding affinity through reduced entropic penalty upon target engagement [5].

Application

Selection Property

Validation Focus

Fragment screening

Rule-of-Three compliance, primary amide HBD capacity

Ligand efficiency and hinge-binding assessment

Regiochemical probe synthesis

Defined 4-cyclopropoxy-5-methyl pattern

Positional isomer identity confirmation (NMR, HPLC)

H-bond control studies

Primary amide vs. N-alkyl comparator

HBD-dependent target engagement assays

Metabolic stability optimization

Cyclopropoxy conformational restraint

In vitro metabolic stability assessment (e.g., microsomal clearance)

• [1] Ryu, J. H. et al. Bioorg. Med. Chem. Lett. 2015, 25, 1679–1683. Establishes picolinamide as a validated scaffold for 11β-HSD1 inhibition. View Source
• [2] Congreve, M. et al. Drug Discov. Today 2003, 8, 876–877; Hopkins, A. L. et al. Drug Discov. Today 2004, 9, 430–431. Rule of Three and ligand efficiency metrics. View Source
• [3] Song, Y. et al. U.S. Patent Application US20140113931 A1. Demonstrates the critical role of regiospecific substitution in picolinamide-based kinase inhibitors. View Source
• [4] Talele, T. T. J. Med. Chem. 2016, 59, 8712–8756. Comprehensive review of cyclopropyl fragment advantages in medicinal chemistry, including metabolic stability enhancement. View Source
• [5] Wiberg, K. B. Angew. Chem. Int. Ed. 1986, 25, 312–322. Quantifies cyclopropane ring strain and geometric constraints that underlie conformational pre-organization. View Source